N-(4-Chlorophenyl)-2-({5-phenylthieno[2,3-D]pyrimidin-4-YL}sulfanyl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H14ClN3OS2/c21-14-6-8-15(9-7-14)24-17(25)11-27-20-18-16(13-4-2-1-3-5-13)10-26-19(18)22-12-23-20/h1-10,12H,11H2,(H,24,25)
• InChI Key: ZJVVVYZVGDQVFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2C(=NC=N3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3OS2
• Molecular Weight: 411.9 g/mol

Description

N-(4-Chlorophenyl)-2-({5-phenylthieno[2,3-D]pyrimidin-4-YL}sulfanyl)acetamide is a chemical compound that belongs to the class of thienopyrimidine derivatives. It has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Vibrational Spectroscopic Analysis and Quantum Computational Approach

A study conducted by Jenepha Mary, Pradhan, and James (2022) utilized vibrational spectroscopy, including Raman and Fourier transform infrared spectroscopy, alongside ab initio calculations to characterize the vibrational signatures of N-(4-Chlorophenyl)-2-({5-phenylthieno[2,3-D]pyrimidin-4-YL}sulfanyl)acetamide. The research utilized density functional theory to explore the geometric equilibrium, inter and intra-molecular hydrogen bonds, and harmonic vibrational wavenumbers of the compound. The study provided insights into the stereo-electronic interactions that contribute to stability, confirmed through natural bond orbital analysis and vibrational spectral analysis. Furthermore, Hirshfeld surface analysis offered a deeper understanding of intermolecular contacts within the crystal structure, highlighting the non-planar structure between the phenyl and pyrimidine rings and the significant intermolecular and intramolecular interactions contributing to the compound's stability. This comprehensive analysis provides a foundation for understanding the compound's molecular characteristics and its potential interactions in biological systems (Jenepha Mary, Pradhan, & James, 2022).

Crystal Structure Elucidation

Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, and Velmurugan (2017) reported on the crystal structures of derivatives of the title compound, offering detailed insights into their molecular conformation. The study revealed that the molecules exhibit a folded conformation, with the pyrimidine ring inclined to the benzene ring at specific angles. This structural information is crucial for understanding the molecular geometry and potential pharmacophore alignment for drug design applications (Subasri et al., 2017).